Cas no 2649064-36-6 (3-Bromo-5-(1-isocyanatocyclopropyl)pyridine)

• Product Name: 3-Bromo-5-(1-isocyanatocyclopropyl)pyridine
• CAS No: 2649064-36-6
• MF: C₉H₇BrN₂O
• MW: 239.068681001663
• CID: 5815334
• PubChem ID: 165667132
• Update Time: 2025-06-25

3-Bromo-5-(1-isocyanatocyclopropyl)pyridine Chemical and Physical Properties

Names and Identifiers

• EN300-1906815
• 3-bromo-5-(1-isocyanatocyclopropyl)pyridine
• 2649064-36-6
• 3-Bromo-5-(1-isocyanatocyclopropyl)pyridine

• Inchi： 1S/C9H7BrN2O/c10-8-3-7(4-11-5-8)9(1-2-9)12-6-13/h3-5H,1-2H2
• InChI Key： ADYOPJDWQZXNBK-UHFFFAOYSA-N
• SMILES： BrC1=CN=CC(=C1)C1(CC1)N=C=O

Computed Properties

• Exact Mass: 237.97418g/mol
• Monoisotopic Mass: 237.97418g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 246
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.6
• Topological Polar Surface Area: 42.3Ų

Additional information on 3-Bromo-5-(1-isocyanatocyclopropyl)pyridine

Introduction to 3-Bromo-5-(1-isocyanatocyclopropyl)pyridine (CAS No. 2649064-36-6)

3-Bromo-5-(1-isocyanatocyclopropyl)pyridine is a highly specialized organic compound that has garnered significant attention in the field of pharmaceutical and agrochemical research. With the CAS number 2649064-36-6, this compound represents a fascinating intersection of heterocyclic chemistry and functional group transformations. Its unique structure, featuring both a bromo substituent and an isocyanate group attached to a pyridine core, makes it a versatile intermediate for synthesizing a wide array of bioactive molecules. This article delves into the chemical properties, synthetic pathways, and emerging applications of 3-Bromo-5-(1-isocyanatocyclopropyl)pyridine, highlighting its relevance in modern medicinal chemistry.

The molecular framework of 3-Bromo-5-(1-isocyanatocyclopropyl)pyridine consists of a pyridine ring substituted at the 3-position with a bromine atom and at the 5-position with an isocyanate group linked to a cyclopropyl ring. This arrangement imparts distinct reactivity patterns that are exploited in various synthetic strategies. The bromo group serves as a handle for cross-coupling reactions, such as Suzuki or Buchwald-Hartwig couplings, enabling the introduction of aryl or amino groups, respectively. Meanwhile, the isocyanate functionality is highly reactive towards nucleophiles like amines and alcohols, facilitating the formation of amides and esters. These dual reactivity features make 3-Bromo-5-(1-isocyanatocyclopropyl)pyridine an invaluable building block for constructing complex molecular architectures.

In recent years, there has been growing interest in leveraging isocyanate-containing compounds for drug discovery due to their ability to form covalent bonds with biological targets. The isocyanate group in 3-Bromo-5-(1-isocyanatocyclopropyl)pyridine can be used to develop probes or inhibitors that interact specifically with certain enzymes or proteins. For instance, isocyanates have been explored as tools for protein labeling and affinity chromatography, allowing researchers to study protein-protein interactions in detail. Moreover, the cyclopropyl moiety introduces steric constraints that can fine-tune the binding properties of derived compounds, making them more selective against biological targets. Such features are particularly valuable in designing small-molecule modulators for therapeutic applications.

From a synthetic chemistry perspective, 3-Bromo-5-(1-isocyanatocyclopropyl)pyridine offers opportunities for innovative methodologies. The compound can be synthesized through multi-step processes involving halogenation of pyridine derivatives followed by cyclopropanation and subsequent introduction of the isocyanate group. Advances in catalytic systems have enabled more efficient and scalable preparations of this intermediate. For example, palladium-catalyzed cross-coupling reactions have been optimized to introduce aryl or vinyl groups at the bromo position with high yields and selectivity. These developments underscore the compound's utility as a precursor for generating novel heterocycles with potential pharmaceutical relevance.

Recent studies have highlighted the role of 3-Bromo-5-(1-isocyanatocyclopropyl)pyridine in developing kinase inhibitors, which are critical targets in oncology research. By incorporating this intermediate into molecular frameworks, researchers have designed compounds that disrupt aberrant signaling pathways in cancer cells. The pyridine core is frequently found in kinase inhibitors due to its ability to interact with metal ions required for enzyme activity. The bromo and isocyanate functional groups provide further opportunities for derivatization, allowing fine-tuning of binding affinity and selectivity. Preclinical studies have demonstrated promising results with such derivatives, paving the way for future clinical investigations.

The agrochemical sector has also benefited from the versatility of 3-Bromo-5-(1-isocyanatocyclopropyl)pyridine. Pyridine-based compounds are widely used as intermediates in pesticide formulations due to their efficacy and environmental compatibility. The introduction of an isocyanate group can enhance the bioactivity of agrochemicals by improving their binding affinity to target enzymes or receptors in pests. For instance, derivatives of this compound have shown potential as herbicides or fungicides by inhibiting key metabolic pathways in plants or fungi. Such applications underscore the broad utility of 3-Bromo-5-(1-isopropylcyclopropyl)pyridine across different sectors of chemical research.

The safety profile and handling considerations for 3-Bromo-5-(1-isopropylcyclopropyl)pyridine are essential aspects that must be addressed during its synthesis and application. While not classified as hazardous under standard definitions, appropriate precautions should be taken to prevent exposure due to its reactivity toward moisture and nucleophiles. Storage conditions should minimize contact with water or air to prevent decomposition or unwanted side reactions. In laboratory settings, personal protective equipment (PPE) such as gloves, goggles, and lab coats should be worn to ensure safe handling.

The future prospects for 3-Bromo-5-(1-isopropylcyclopropyl)pyridine are promising, given its versatility as a synthetic intermediate and its potential applications in drug discovery and agrochemical development. Continued research efforts are likely to uncover new methodologies for its preparation and utilization, further expanding its utility in chemical synthesis. Collaborative efforts between academia and industry will be crucial in translating these findings into tangible applications that address global challenges in medicine and agriculture.